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Compound of Interest

Compound Name: 8-Acetoxy-2-bromo-octene

CAS No.: 731773-24-3

Cat. No.: B1323691

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 8-acetoxy-2-bromo-octene. Designed for researchers, scienti

professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infra

spectroscopic features of this molecule. In the absence of publicly available experimental spectra for this specific compound, this guide leverages est

spectroscopic principles and data from analogous structures to provide a robust, predictive analysis. This approach not inly offers a detailed spectral f

serves as a practical framework for the characterization of similar functionalized long-chain alkenes.

Molecular Structure and a Proposed Synthetic Route
8-Acetoxy-2-bromo-octene is a bifunctional organic molecule featuring a vinyl bromide at one end of an eight-carbon chain and an acetate ester at t

unique combination of functional groups makes it a potentially valuable building block in organic synthesis.

A plausible synthetic route to 8-acetoxy-2-bromo-octene could involve a two-step process starting from 7-octen-1-ol. The first step would be the prot

hydroxyl group as an acetate ester, followed by bromination of the double bond. A subsequent dehydrobromination could selectively yield the desired 

isomer.

7-octen-1-ol 8-acetoxy-octeneAcetic Anhydride, Pyridine 7,8-dibromo-octyl acetateBr2 8-acetoxy-2-bromo-Base (e.g., DBU)

Click to download full resolution via product page

Caption: A proposed synthetic pathway for 8-acetoxy-2-bromo-octene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The following sections predict the ¹H and ¹³C NMR

acetoxy-2-bromo-octene, with assignments based on established chemical shift principles.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show distinct signals for the vinyl protons, the methylene group adjacent to the acetate, the methyl group of

the aliphatic chain protons.
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Proton Assignment
Predicted Chemical Shift (δ,

ppm)
Multiplicity Integration Justification

H1a, H1b (C=CH₂) 5.5 - 6.0 Multiplet 2H
Vinylic protons are signif

deshielded.[1]

H3 2.2 - 2.5 Multiplet 2H
Allylic protons, deshielde

the adjacent double bon

H4, H5, H6 1.2 - 1.6 Multiplet 6H
Aliphatic methylene prot

the middle of the chain.

H7 1.6 - 1.8 Multiplet 2H
Methylene protons adjac

the oxygen-bearing carb

H8 4.0 - 4.2 Triplet 2H

Methylene protons desh

by the electronegative ox

the acetate group.

H10 (CH₃) 2.0 - 2.1 Singlet 3H
Protons of the acetate m

group.

digraph "H-NMR_Structure" {

graph [layout=dot, rankdir=LR, splines=ortho];

node [shape=none, fontname="Arial", fontsize=12];

edge [color="#5F6368"];

mol [label="H₂C(1a,b)=C(Br)(2)-CH₂(3)-CH₂(4)-CH₂(5)-CH₂(6)-CH₂(7)-CH₂(8)-O-C(O)(9)-CH₃(10)"];

}

Caption: Numbering scheme for ¹H NMR assignments of 8-acetoxy-2-bromo-octene.

Predicted ¹³C NMR Spectrum
The carbon NMR spectrum will provide complementary information, with ten distinct signals anticipated, corresponding to each unique carbon atom in

Carbon Assignment Predicted Chemical Shift (δ, ppm) Justification

C1 (=CH₂) 115 - 125 Sp² hybridized carbon of the terminal alkene.[2][

C2 (=CBr) 125 - 135
Sp² hybridized carbon attached to bromine, desh

[2][3]

C3 30 - 35 Allylic carbon.

C4, C5, C6 25 - 30 Aliphatic methylene carbons.

C7 25 - 30 Aliphatic methylene carbon.

C8 (-CH₂O) 60 - 65
Carbon attached to the electronegative oxygen o

acetate.[4]

C9 (C=O) 170 - 172 Carbonyl carbon of the ester.[5]

C10 (-COCH₃) 20 - 22 Methyl carbon of the acetate group.

digraph "C-NMR_Structure" {

graph [layout=dot, rankdir=LR, splines=ortho];

node [shape=none, fontname="Arial", fontsize=12];

edge [color="#5F6368"];
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mol [label="C(1)H₂=C(2)(Br)-C(3)H₂-C(4)H₂-C(5)H₂-C(6)H₂-C(7)H₂-C(8)H₂-O-C(9)(O)-C(10)H₃"];

}

Caption: Numbering scheme for ¹³C NMR assignments of 8-acetoxy-2-bromo-octene.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 8-acetoxy-2-bromo-octene (C₁₀H₁

predicted mass spectrum would exhibit several key features.

The molecular ion peak (M⁺) is expected to appear as a pair of peaks of nearly equal intensity, a characteristic isotopic signature of a bromine-contain

(⁷⁹Br and ⁸¹Br isotopes).[6]

M⁺: m/z 248 (with ⁷⁹Br)

[M+2]⁺: m/z 250 (with ⁸¹Br)

Predicted Fragmentation Pattern:

Fragment Ion (m/z) Proposed Structure/Loss Significance

189/191 [M - C₂H₃O₂]⁺ Loss of the acetoxy group.

169 [M - Br]⁺ Loss of the bromine atom.

129 [M - Br - C₂H₄O]⁺ Subsequent loss from the [M - Br]⁺ fragment.

43 [C₂H₃O]⁺
Acylium ion from the acetate group, often a base

[7][8]

digraph "MS_Fragmentation" {

graph [layout=dot, rankdir=TB, splines=ortho];

node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124", fontcolo

edge [fontname="Arial", fontsize=10, color="#5F6368"];

"M+ (m/z 248/250)" -> "m/z 189/191" [label="- C₂H₃O₂"];

"M+ (m/z 248/250)" -> "m/z 169" [label="- Br"];

"m/z 169" -> "m/z 129" [label="- C₂H₄O"];

"M+ (m/z 248/250)" -> "m/z 43" [label="Formation of Acylium Ion"];

}

Caption: Predicted major fragmentation pathways for 8-acetoxy-2-bromo-octene.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes mole

Predicted IR Absorption Bands:
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Wavenumber (cm⁻¹) Vibrational Mode Functional Group

3100 - 3000 C-H stretch Vinylic C-H

2950 - 2850 C-H stretch Aliphatic C-H

1745 - 1735 C=O stretch Ester carbonyl[9][10]

1640 - 1620 C=C stretch Alkene[11]

1250 - 1230 C-O stretch Ester (acetate)

690 - 515 C-Br stretch Alkyl bromide[12]

The presence of these characteristic absorption bands would provide strong evidence for the structure of 8-acetoxy-2-bromo-octene.

Conclusion
This technical guide presents a detailed, predictive spectroscopic analysis of 8-acetoxy-2-bromo-octene. By integrating fundamental principles of NM

spectroscopy with data from analogous compounds, a comprehensive and scientifically grounded dataset has been constructed. This guide is intende

valuable resource for the identification and characterization of this compound and to provide a methodological template for the analysis of other nove

molecules. The corroboration of these predicted data through experimental analysis will ultimately provide definitive structural confirmation.
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